2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride

• IUPAC Name: 2,2-difluoro-3-(methylamino)propanoic acid;hydrochloride
• InChI: InChI=1S/C4H7F2NO2.ClH/c1-7-2-4(5,6)3(8)9;/h7H,2H2,1H3,(H,8,9);1H
• InChI Key: NLPGSAKVSPCHEQ-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C(=O)O)(F)F.Cl
• Molecular Formula: C4H8ClF2NO2
• Molecular Weight: 175.56 g/mol
• CAS No.: 1346597-54-3

Description

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C4H8ClF2NO2 and its molecular weight is 181.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopy and Polymorphism in Drug Development

A study utilized vibrational spectroscopy and thermal analysis to characterize the polymorphism of a related tetralin derivative, aiming at cardiovascular disease treatment. This research highlighted the importance of identifying different polymorphs of pharmaceutical compounds, which can significantly affect drug efficacy and stability. The study's findings are crucial for understanding the manufacturing and storage conditions that may influence drug polymorphism (Taddei, Torreggiani, & Fini, 2002).

Synthetic Methodologies

Research on synthetic methodologies has led to the development of new processes for creating 2,2-difluoro-3-hydroxyacids. One study presented a novel, efficient synthesis approach via selective haloform reactions, offering a convenient pathway for producing long-chain 2,2-difluoro-3-hydroxyacids. This method is marked by its simplicity, good yields, and the use of inexpensive reagents, demonstrating the synthetic versatility of fluorinated compounds (Jiménez, Bosch, & Guerrero, 2005).

Advanced Materials Development

Fluorinated compounds have also been explored for creating advanced materials. For example, novel copolymers incorporating difluoro and chlorofluoro elements have been synthesized, showing high glass transition temperatures and potential for high-performance applications. Such materials are of interest for their unique properties, including thermal stability and solubility in various solvents, which are valuable in many industrial applications (Kharas et al., 2000).

Fluorescence Applications

In the realm of fluorescence, the compound's derivatives have been investigated for potential applications. A study explored the conjugation of naphthalene derivatives with amino acids, leading to highly fluorescent compounds suitable for biological assays. Such research underscores the utility of fluorinated compounds in developing novel fluorescent markers for scientific and medical diagnostics (Frade et al., 2007).